Cas no 2138508-93-5 (7-(2-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(2-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138508-93-5
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6492122
• PubChem ID: 165470483
• Update Time: 2025-06-12

7-(2-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(2-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2138508-93-5
• EN300-1075596

• Inchi： 1S/C12H19NS/c1-3-9(2)8-11-12-10(4-6-13-11)5-7-14-12/h5,7,9,11,13H,3-4,6,8H2,1-2H3
• InChI Key： OZZLZPLOTKMUPV-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)CC(C)CC

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-(2-methylbutyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Research Brief on 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138508-93-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in heterocyclic compounds, particularly those containing thienopyridine scaffolds. Among these, 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138508-93-5) has emerged as a promising candidate for further investigation due to its unique structural features and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is a derivative of the thienopyridine class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have explored its synthesis through multi-step organic reactions, with a focus on optimizing yield and purity. The incorporation of the 2-methylbutyl side chain is believed to enhance the compound's lipophilicity, thereby improving its membrane permeability and bioavailability.

In vitro studies have demonstrated that 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has shown potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in the production of pro-inflammatory prostaglandins. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell proliferation. These insights have spurred interest in its potential applications in treating chronic inflammatory diseases and certain types of cancer. However, more extensive preclinical studies are required to validate these findings and assess the compound's safety profile.

In addition to its anti-inflammatory properties, preliminary data indicate that 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine may also possess antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. This dual functionality makes it a particularly attractive candidate for further development, especially in the context of rising antibiotic resistance. Researchers are currently exploring structure-activity relationships (SAR) to identify analogs with enhanced potency and selectivity.

Despite these promising results, several challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and half-life, need to be thoroughly evaluated. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and accelerate the development process.

In conclusion, 7-(2-methylbutyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS: 2138508-93-5) represents a promising scaffold for the development of new therapeutic agents with anti-inflammatory and antimicrobial properties. Ongoing research is expected to provide deeper insights into its biological activities and potential clinical applications. The compound's unique structural features and versatile pharmacological profile underscore its significance in the field of medicinal chemistry and drug discovery.